Cas no 1177352-21-4 (2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride)
2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-CHLORO-4-METHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE
- 2-(3-Chloro-4-methoxyphenyl)pyrrolidine, HCl
- 2-(3-chloro-4-methoxyphenyl)pyrrolidine;hydrochloride
- N12458
- 2-(3-Chloro-4-methoxyphenyl)pyrrolidine (HCl)
- 2-(3-CHLORO-4-METHOXYPHENYL)PYRROLIDINE HCL
- BS-30195
- MFCD08277070
- XH1189
- 2-(3-CHLORO-4-METHOXYPHENYL)PYRROLIDINEHYDROCHLORIDE
- AKOS005143824
- 1177352-21-4
- 2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride
-
- MDL: MFCD08277070
- Inchi: 1S/C11H14ClNO.ClH/c1-14-11-5-4-8(7-9(11)12)10-3-2-6-13-10;/h4-5,7,10,13H,2-3,6H2,1H3;1H
- InChI Key: UKTSFWUGXLYYBI-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1CCCN1)OC.Cl
Computed Properties
- Exact Mass: 247.0530695g/mol
- Monoisotopic Mass: 247.0530695g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3
2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C383173-50mg |
2-(3-Chloro-4-methoxyphenyl)pyrrolidine Hydrochloride |
1177352-21-4 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C383173-100mg |
2-(3-Chloro-4-methoxyphenyl)pyrrolidine Hydrochloride |
1177352-21-4 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C383173-500mg |
2-(3-Chloro-4-methoxyphenyl)pyrrolidine Hydrochloride |
1177352-21-4 | 500mg |
$ 320.00 | 2022-06-06 | ||
| Chemenu | CM487585-250mg |
2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride |
1177352-21-4 | 98% | 250mg |
$137 | 2023-01-04 | |
| Chemenu | CM487585-1g |
2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride |
1177352-21-4 | 98% | 1g |
$341 | 2023-01-04 | |
| Chemenu | CM487585-5g |
2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride |
1177352-21-4 | 98% | 5g |
$1021 | 2023-01-04 | |
| abcr | AB383350-1 g |
2-(3-Chloro-4-methoxyphenyl)pyrrolidine (HCl); . |
1177352-21-4 | 1g |
€455.10 | 2023-04-25 | ||
| abcr | AB383350-5 g |
2-(3-Chloro-4-methoxyphenyl)pyrrolidine (HCl); . |
1177352-21-4 | 5g |
€1657.00 | 2023-04-25 | ||
| abcr | AB383350-1g |
2-(3-Chloro-4-methoxyphenyl)pyrrolidine (HCl); . |
1177352-21-4 | 1g |
€455.10 | 2025-02-13 | ||
| abcr | AB383350-5g |
2-(3-Chloro-4-methoxyphenyl)pyrrolidine (HCl); . |
1177352-21-4 | 5g |
€1657.00 | 2025-02-13 |
2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride
Introduction to 2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride (CAS No. 1177352-21-4)
2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1177352-21-4, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a pyrrolidine ring substituted with a 3-chloro-4-methoxyphenyl moiety, which contributes to its distinct chemical properties and reactivity. Such structural features make it a valuable scaffold for designing novel therapeutic agents.
The 3-chloro-4-methoxyphenyl group is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating effects into the molecule. This dual functionality can influence the compound's interaction with biological targets, making it a versatile building block for medicinal chemists. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.
In the context of contemporary pharmaceutical research, 2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride has been explored for its potential in modulating various biological pathways. Recent studies have highlighted its role in inhibiting specific enzymes and receptors that are implicated in inflammatory and neurodegenerative diseases. The pyrrolidine core is a well-known pharmacophore in drug design, often associated with compounds that exhibit central nervous system (CNS) activity. The presence of the 3-chloro-4-methoxyphenyl substituent further refines its pharmacological profile, making it an attractive candidate for further investigation.
One of the most compelling aspects of this compound is its ability to interact with multiple targets simultaneously. This polypharmacicity is increasingly recognized as a key strategy in modern drug development, as it can lead to more robust therapeutic outcomes. For instance, studies have demonstrated that derivatives of 2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride can exhibit both anti-inflammatory and analgesic effects, making them promising candidates for treating chronic pain conditions. Additionally, the compound's structural similarity to known bioactive molecules suggests that it may be optimized to enhance selectivity and reduce side effects.
The synthesis of 2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-chloro-4-methoxyphenyl group typically involves chlorination and methylation reactions, followed by nucleophilic substitution at the pyrrolidine ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are essential for producing high-quality material suitable for preclinical and clinical studies.
From a regulatory perspective, the production and handling of 2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride must adhere to stringent guidelines to ensure safety and efficacy. Good Manufacturing Practices (GMP) are followed to maintain consistency in quality across batches. Furthermore, comprehensive characterization studies are conducted to confirm the identity and purity of the compound before it can be used in research or therapeutic applications.
The pharmacokinetic properties of 2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride are another critical area of investigation. Studies have begun to explore how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for optimizing dosing regimens and predicting potential interactions with other drugs. Advanced computational models are often employed to simulate these processes, providing valuable insights into the compound's behavior in vivo.
In conclusion,2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride (CAS No. 1177352-21-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.
1177352-21-4 (2-(3-Chloro-4-methoxyphenyl)pyrrolidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)